2-(3-Hydroxypropyl)-4,7,8-trimethyl-6-[4-(trifluoromethyl)phenyl]purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-(3-hydroxypropyl)-4,7,8-trimethyl-6-[4-(trifluoromethyl)phenyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H20F3N5O3/c1-11-12(2)28-15-16(25(3)19(31)26(17(15)30)9-4-10-29)24-18(28)27(11)14-7-5-13(6-8-14)20(21,22)23/h5-8,29H,4,9-10H2,1-3H3
• InChI Key: DNYQSYIAXFGZOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC=C(C=C4)C(F)(F)F)N(C(=O)N(C3=O)CCCO)C)C
• Molecular Formula: C20H20F3N5O3
• Molecular Weight: 435.4 g/mol

Description

2-(3-Hydroxypropyl)-4,7,8-trimethyl-6-[4-(trifluoromethyl)phenyl]purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C20H20F3N5O3 and its molecular weight is 435.407. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Research has focused on the synthesis and properties of mesoionic purinone analogs, which are structurally related to purine-2,8-dione. These compounds exhibit hydrolytic ring-opening reactions and have been explored for their potential in creating novel chemical structures through 1,3-dipolar cycloaddition reactions (Coburn & Taylor, 1982).

Biological Evaluation and Potential Applications

• A study synthesized and evaluated 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione for their potential as antidepressant agents. These compounds showed affinity for serotonin receptors and exhibited promising antidepressant and anxiolytic effects in preliminary in vivo studies, suggesting potential pharmacological applications (Zagórska et al., 2016).

Chemical Structure and Reactivity

• The synthesis and properties of imidazo[1,2-a]pyridines were explored, showcasing methods to prepare these compounds directly from 2-aminopyridines and β-ketoesters. This research highlights the chemical versatility and reactivity of imidazole derivatives, paving the way for the development of novel compounds with potential applications in various fields (Wang, Ma, & Yu, 2011).

Molecular Modeling and Drug Design

• Studies on the structural activity relationships of arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones have provided insights into their potential as antidepressant and anxiolytic agents. These compounds were synthesized and evaluated for their affinity for serotoninergic and dopaminergic receptors, with molecular docking studies aiding in understanding their receptor affinities and selectivity (Zagórska et al., 2015).

Advanced Materials and Applications

• The electrochemical reduction of an imidazolium cation to produce nucleophilic carbenes was investigated, demonstrating the potential of these compounds in the synthesis of novel materials and their compatibility with ionic liquids. This research contributes to the broader understanding of imidazole derivatives in material science applications (Gorodetsky et al., 2004).